Cas no 2694732-68-6 (4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylaniline)

• Product Name: 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylaniline
• CAS No: 2694732-68-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5614629
• PubChem ID: 150897191
• Update Time: 2025-06-11

4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylaniline
• 2694732-68-6
• EN300-33048046

• Inchi： 1S/C12H15N3/c1-9-8-10(2)15(14-9)12-6-4-11(13-3)5-7-12/h4-8,13H,1-3H3
• InChI Key： KZFRYVZNPMMXSG-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)NC)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylaniline

Comprehensive Overview of 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylaniline (CAS No. 2694732-68-6)

4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylaniline, with the CAS registry number 2694732-68-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a pyrazole ring and an aniline derivative, making it a versatile intermediate for pharmaceutical and agrochemical applications. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies.

The compound’s structural motif, characterized by the 3,5-dimethyl-1H-pyrazole moiety linked to a N-methylaniline group, offers excellent stability and reactivity. This makes it a valuable building block for synthesizing more complex molecules. In recent years, the rise of AI-driven drug discovery and computational chemistry has further highlighted the importance of such intermediates, as they can be optimized for specific biological targets using machine learning algorithms. Searches for "pyrazole derivatives in drug design" and "CAS 2694732-68-6 applications" have surged, reflecting its relevance in modern research.

From a synthetic perspective, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylaniline is typically prepared via nucleophilic substitution reactions or palladium-catalyzed cross-coupling methodologies. Its purity and yield are critical factors for downstream applications, prompting discussions on "optimizing synthesis of N-methylaniline derivatives" in academic forums. The compound’s solubility in organic solvents like DMSO and dichloromethane also facilitates its use in high-throughput screening assays, a trending topic in precision medicine.

Beyond pharmaceuticals, this compound has potential in material science, particularly in the development of organic semiconductors and coordination polymers. Its electron-rich aromatic system enables interactions with metal ions, a property exploited in designing luminescent materials. Queries such as "pyrazole-based materials for OLEDs" underscore its interdisciplinary appeal. Environmental considerations, including green chemistry principles, are also driving innovations in its synthesis to reduce waste and energy consumption.

In summary, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylaniline (CAS 2694732-68-6) represents a multifaceted compound with broad applicability. Its role in advancing drug discovery, material engineering, and sustainable chemistry positions it as a key subject of ongoing research. As interest grows in tailored molecular architectures, this compound will likely remain at the forefront of scientific exploration.